Cas no 62369-13-5 (Cyclooctanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-)

• Product Name: Cyclooctanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
• CAS No: 62369-13-5
• MF: C₁₆H₁₉FO₂
• MW: 262.319268465042
• CID: 447673
• PubChem ID: 21491545
• Update Time: 2025-04-19

Cyclooctanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
• 2-[2-(4-fluorophenyl)-2-oxoethyl]cyclooctan-1-one
• DTXSID80614801
• 62369-13-5
• SCHEMBL11866852

• Inchi： 1S/C16H19FO2/c17-14-9-7-12(8-10-14)16(19)11-13-5-3-1-2-4-6-15(13)18/h7-10,13H,1-6,11H2
• InChI Key： PBXPKNSZYAZZAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC1C(CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 262.13697
• Monoisotopic Mass: 262.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14